
Application Note: Quantification of Cyanidin 3-
sambubioside using LC-MS/MS

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Cyanidin 3-sambubioside

CAS No.: 33012-73-6

Cat. No.: B190878

Get Quote

Introduction
Cyanidin 3-sambubioside is a prominent anthocyanin found in various fruits and flowers,

recognized for its significant antioxidant properties and potential health benefits. Accurate

quantification of this compound in different matrices is crucial for research in food science,

pharmacology, and drug development. This application note details a robust and sensitive

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the quantification

of Cyanidin 3-sambubioside.

Experimental Workflow
The overall experimental workflow for the quantification of Cyanidin 3-sambubioside is

depicted in the following diagram.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b190878#bc-rfq
https://www.benchchem.com/product/b190878/docs?utm_src=pdf-body#application-note-quantification-of-cyanidin-3-sambubioside-using-lc-ms-ms
https://www.benchchem.com/product/b190878/docs?utm_src=pdf-body#application-note-quantification-of-cyanidin-3-sambubioside-using-lc-ms-ms
https://www.benchchem.com/product/b190878/docs?utm_src=pdf-body#application-note-quantification-of-cyanidin-3-sambubioside-using-lc-ms-ms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190878?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

LC-MS/MS Analysis

Data Analysis

Sample Collection
(e.g., Plasma, Saliva, Plant Extract)

Solid Phase Extraction (SPE) or
Protein Precipitation (PPT)

Centrifugation

Supernatant Collection

Sample Injection

Chromatographic Separation
(Reversed-Phase C18 Column)

Electrospray Ionization (ESI+)

Tandem Mass Spectrometry
(MRM Mode)

Quantification
(Calibration Curve)

Data Reporting

 

Cyanidin 3-sambubioside
Precursor Ion [M+H]+

m/z 581.20

Cyanidin Aglycone
Product Ion
m/z 286.77

Collision-Induced Dissociation

Sambubioside Moiety
(Neutral Loss)

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b190878/docs?utm_src=pdf-body-img#application-note-quantification-of-cyanidin-3-sambubioside-using-lc-ms-ms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190878?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Application Note: Quantification of Cyanidin 3-
sambubioside using LC-MS/MS]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b190878/docs#application-note-quantification-of-
cyanidin-3-sambubioside-using-lc-ms-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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